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Compound of Interest

Compound Name: MT0703

Cat. No.: B1677556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of MT0703, an aminothiazolylglycylcephalosporin antibiotic. The following procedural guidance

is intended to be a primary resource for laboratory safety and chemical handling, ensuring the

safe and effective use of this compound in a research setting.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for MT0703.

Property Value Source

CAS Number 108353-14-6 TargetMol SDS[1]

Molecular Formula C26H25N7O9S3 PubChem[2]

Melting/Freezing Point 300°C Fisher Scientific[3]

Solubility Soluble in water Fisher Scientific[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling MT0703 to prevent exposure.
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Area of Protection Required PPE Specifications

Eye Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Hand Protection Chemical-resistant Gloves

Impervious gloves (e.g., nitrile,

neoprene). Gloves must be

inspected prior to use and

disposed of after use in

accordance with good

laboratory practices.[1][3]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing. A lab coat

is required at a minimum.[1]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator is

necessary.[1]

Operational Plan: Safe Handling and Storage
Follow these step-by-step procedures to ensure the safe handling and storage of MT0703.

Handling Procedures
Ventilation: Handle MT0703 in a well-ventilated area, preferably within a chemical fume

hood.[1]

Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols. Do not

clear dust on surfaces with compressed air.[1][3]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[3]

Spill Management:
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Ensure adequate ventilation.

Remove all sources of ignition.

Evacuate personnel to a safe area.

Use personal protective equipment.

Prevent further leakage or spillage if safe to do so.

Collect spillage and arrange for disposal. Do not let the chemical enter drains.[1]

Storage Procedures
Container: Store in a tightly closed container.[1]

Conditions: Keep in a dry, cool, and well-ventilated place.[1]

Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]

Disposal Plan
All waste containing MT0703 must be treated as hazardous waste.

Waste Classification: Label all waste containers with "Hazardous Waste" and a complete list

of the contents.

Containerization:

Use compatible, leak-free containers with tightly screwed caps.

Do not fill containers beyond 90% of their capacity.

Separate solid and liquid waste.

Consolidation: Whenever possible, consolidate the same-type waste into as few containers

as possible.[4]
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Disposal Request: Follow your institution's procedures for hazardous waste disposal. Ensure

all required forms are completed accurately.[4]

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
MT0703 is a cephalosporin, a class of β-lactam antibiotics.[3] These antibiotics are bactericidal,

meaning they kill bacteria. Their mechanism of action involves the disruption of peptidoglycan

synthesis, a critical component of the bacterial cell wall.[1][2][3][5]
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Caption: Mechanism of action of MT0703, a cephalosporin antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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